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Compound of Interest

Compound Name: Catharanthine tartrate

Cat. No.: B15577689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of catharanthine tartrate, focusing

on its primary natural source, natural abundance, biosynthetic pathway, and methods for its

extraction and purification. Catharanthine is a crucial terpenoid indole alkaloid (TIA) as it serves

as a precursor for the semi-synthesis of the potent anticancer drugs, vinblastine and vincristine.

[1][2][3][4][5] Catharanthine tartrate is a salt form of catharanthine, which is often utilized in

research and pharmaceutical applications.

Primary Natural Source
The principal natural source of catharanthine is the medicinal plant Catharanthus roseus (L.) G.

Don, commonly known as the Madagascar periwinkle.[3][6][7][8][9] This plant produces over

130 different TIAs, with catharanthine being one of the most significant due to its role in the

synthesis of bisindole alkaloids.[1][4] Catharanthine is found in various parts of the plant,

including the leaves, stems, roots, and flowers, though its concentration varies depending on

the cultivar and environmental conditions.[10][11]

Natural Abundance of Catharanthine
The natural abundance of catharanthine in Catharanthus roseus is relatively low, which

presents a challenge for its large-scale production.[2][4] The concentration of catharanthine can

vary significantly among different cultivars and is influenced by factors such as plant age, tissue
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type, and environmental stressors.[11] The leaves are generally considered the most abundant

source of catharanthine.[3][10]

Table 1: Natural Abundance of Catharanthine in Catharanthus roseus

Plant Part Cultivar
Catharanthine
Content (dry
weight)

Reference

Leaves Pacifica Peach 2903 ± 384 µg/g [10]

Leaves Pacifica Polka Dot 3.79 mg/g [12]

Leaves Cooler Pink 0.9 mg/g [12]

Leaves Unspecified
1.88 mg/g (after

elicitation)
[13]

Shoots In vitro culture 0.0039% [4]

Callus In vitro culture 0.00019% [4]

Biosynthesis of Catharanthine
The biosynthesis of catharanthine is a complex process that involves multiple enzymatic steps

and cellular compartments.[2] The pathway originates from two primary metabolic routes: the

shikimate pathway, which provides the indole moiety (tryptamine), and the methylerythritol

phosphate (MEP) pathway, which supplies the terpene component (secologanin).[1][14] The

condensation of tryptamine and secologanin forms strictosidine, a central precursor from which

all TIAs, including catharanthine, are derived.[1][14] While the complete pathway from

strictosidine to catharanthine is not fully elucidated, several key enzymatic steps have been

identified.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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